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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the ethical considerations for
researchers utilizing data from the National Birth Defects Prevention Study (NBDPS). Below
you will find frequently asked questions (FAQs), a summary of key study data, a detailed
experimental protocol outline, and a visualization of the data access workflow to assist you in
your research endeavors.

Frequently Asked Questions (FAQS)

Our FAQs are designed to address common queries and potential hurdles you may encounter
when planning and conducting your research with NBDPS data.

Q1: What are the primary ethical considerations | need to be aware of when using NBDPS
data?

A: The primary ethical considerations revolve around the secondary analysis of existing data.[1]
This includes respecting the informed consent provided by the original participants, ensuring
data confidentiality and privacy, and preventing potential harm to individuals or groups.[1][2] It
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is crucial to remember that while the data is de-identified for researchers, it contains sensitive
information about mothers and children.[3][4][5]

Q2: How is the confidentiality of NBDPS participants protected?

A: The NBDPS has robust measures in place to protect participant confidentiality. All identifying
information is removed from the data files provided to researchers.[6] Names of participants are
never used in any reports or publications.[6] The data is stored on password-protected
computer systems, and physical records are kept under lock and key.[6][7]

Q3: Was informed consent obtained from the original NBDPS participants?

A: Yes, the NBDPS obtained informed consent from all participants.[6] Verbal consent was
acquired for the telephone interviews, and written consent was obtained for the collection of
cheek cell samples for DNA analysis.[6]

Q4: Do | need to obtain separate informed consent from the original participants for my specific
research project?

A: Generally, you do not need to re-consent participants for secondary data analysis, provided
your research aligns with the scope of the original consent.[1] However, your research proposal
must be reviewed and approved by the Centers for Birth Defects Research and Prevention
(CBDRP) Data Sharing Committee to ensure it is in accordance with the purposes for which the
parents signed consent.[8]

Q5: What is the role of the Institutional Review Board (IRB) when using NBDPS data?

A: Your institution's IRB will need to review and approve your research plan. The IRB's role is to
ensure that you have adequate procedures in place to protect the confidentiality of the data
and that your research design is ethical.[9][10] Even if your research is considered exempt, you
will likely still need to submit documentation to your IRB for a formal determination.[9]

Q6: What are the key requirements for gaining access to NBDPS data?

A: Access to NBDPS data is not public.[3][8] To gain access, qualified researchers must
collaborate with one of the Centers for Birth Defects Research and Prevention (CBDRP).[8]
You will need to submit a collaboration request form that outlines your proposed research.
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Q7: What are the criteria for the approval of a research proposal by the CBDRP Data Sharing
Committee?

A: The CBDRP Data Sharing Committee reviews proposals based on several criteria, including:

No overlap with an existing NBDPS or BD-STEPS research project.[6][8]

The research project is designed to benefit public health.[6][8]

No identified conflicts of interest (financial, social, or personal).[6][8]

The researcher is qualified to conduct the proposed research.[6][8]

Data Presentation

The following table summarizes key quantitative data about the National Birth Defects
Prevention Study.

Metric Value Source

Study Period 1997 - 2011 [8]

Number of Participating States 10

Total Participants (Women) Over 35,000
Case Mothers Interviewed 32,187 [31[8]
Control Mothers Interviewed 11,814 [31[8]
Families Returning Buccal Cell
_ 19,065 [3][8]
Kits (Cases)
Families Returning Buccal Cell
: 6,211 [3][8]
Kits (Controls)
Proposed Projects (as of Dec
Over 500 [31[8]
2014)
Published Manuscripts (as of
Over 200 [31[8]

Dec 2014)
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Experimental Protocols

While specific protocols will vary depending on the research question, the following provides a
detailed methodology for a typical case-control study using NBDPS data to investigate the
association between a specific exposure and a birth defect.

. Study Design:

Case-Control Design: The NBDPS is a population-based case-control study. Cases are
infants with major birth defects, and controls are infants without major birth defects.

. Data and Sample Collection (as performed in the original NBDPS):

Maternal Interviews: Computer-assisted telephone interviews were conducted with mothers
of cases and controls. These interviews collected information on a wide range of topics,
including demographics, health history, lifestyle, and environmental exposures during the
periconceptional period.

Buccal Cell Collection: Families were mailed kits to collect cheek cells from the mother,
father, and infant. These samples provide the DNA for genetic analyses.

. Laboratory Analysis (for genetic studies):
DNA Extraction: DNA is extracted from the buccal cell samples.

Genotyping: Specific genetic variants of interest are identified using methods such as
polymerase chain reaction (PCR) or microarray analysis.

. Statistical Analysis:

Descriptive Statistics: Calculate frequencies and distributions of demographic characteristics
and exposures for both cases and controls.

Logistic Regression: Use logistic regression to calculate odds ratios (ORs) and 95%
confidence intervals (CIs) to assess the association between the exposure of interest and
the birth defect, while adjusting for potential confounding factors (e.g., maternal age,
education, race/ethnicity).
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o Gene-Environment Interaction Analysis: If genetic data is being used, statistical models can
be employed to assess whether the effect of the environmental exposure on the risk of the
birth defect differs by genetic variants.

Mandatory Visualization

The following diagram illustrates the workflow for accessing and conducting research with
NBDPS data, highlighting the key ethical review stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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